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Compound of Interest

Compound Name:
4,4'-Diiodo-2,2'-dimethyl-1,1'-

biphenyl

Cat. No.: B1340420 Get Quote

In-Depth Technical Guide: 4,4'-Diiodo-2,2'-
dimethyl-1,1'-biphenyl
This technical guide provides a comprehensive overview of the chemical compound 4,4'-
Diiodo-2,2'-dimethyl-1,1'-biphenyl, focusing on its identifiers and key properties. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Compound Identifiers and Properties
4,4'-Diiodo-2,2'-dimethyl-1,1'-biphenyl is a halogenated aromatic compound. Its core

identifiers and physicochemical properties are summarized in the table below for easy

reference and comparison.
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Identifier Type Value

CAS Number 69571-02-4[1][2]

IUPAC Name
4-iodo-1-(4-iodo-2-methylphenyl)-2-

methylbenzene[2]

Chemical Formula C₁₄H₁₂I₂[2]

Molecular Weight 434.05 g/mol [2]

InChI
InChI=1S/C14H12I2/c1-9-7-11(15)3-5-13(9)14-

6-4-12(16)8-10(14)2/h3-8H,1-2H3[2]

InChIKey WHFMNDMHTIOIMS-UHFFFAOYSA-N[2]

SMILES String Cc1cc(I)ccc1-c2ccc(I)cc2C

Synonyms 4,4'-Diiodo-2,2'-dimethylbiphenyl

Physical Form Solid[3]

Melting Point 95-100 °C

Purity 97% (assay)

Experimental Protocols
Detailed experimental protocols for the specific synthesis of 4,4'-Diiodo-2,2'-dimethyl-1,1'-
biphenyl were not readily available in the public domain at the time of this review. However, a

general method for the preparation of a related compound, 4,4'-diiodobiphenyl, is described in

the patent literature. This process involves the direct iodination of biphenyl in the presence of a

composite catalyst.

A representative, generalized workflow for the synthesis of a diiodobiphenyl derivative is

presented below. It is important to note that this is an illustrative example and not a validated

protocol for the synthesis of 4,4'-Diiodo-2,2'-dimethyl-1,1'-biphenyl.
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Reactants & Reagents

Reaction & Purification

Biphenyl Derivative

Reaction at Elevated
Temperature (e.g., 75-90 °C)

Iodine Oxidizing Agent
(e.g., Ammonium Persulfate)

Composite Catalyst
(e.g., H₂SO₄/HCl)

Solvent
(e.g., Glacial Acetic Acid)

Cooling & Filtration

Recrystallization
(e.g., with Ethanol)

Purified Diiodobiphenyl Product

Click to download full resolution via product page

A generalized workflow for the synthesis of a diiodobiphenyl compound.

Signaling Pathways
There is currently no available information in the reviewed literature to suggest the involvement

of 4,4'-Diiodo-2,2'-dimethyl-1,1'-biphenyl in any specific biological signaling pathways. This

compound is primarily documented as a chemical intermediate for organic synthesis.

Compound Identification Logic
The various identifiers for 4,4'-Diiodo-2,2'-dimethyl-1,1'-biphenyl are interconnected,

providing different ways to describe and search for this chemical entity. The following diagram

illustrates the logical relationship between these identifiers.
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CAS Number
69571-02-4

Chemical Structure

uniquely identifies

IUPAC Name
4-iodo-1-(4-iodo-2-methylphenyl)-2-methylbenzene

Chemical Formula
C₁₄H₁₂I₂

Molecular Weight
434.05 g/mol

corresponds to
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InChI
InChI=1S/C14H...

is encoded by
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is represented by

InChIKey
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is hashed to
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Logical relationships between the identifiers for 4,4'-Diiodo-2,2'-dimethyl-1,1'-biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1340420#4-4-diiodo-2-2-dimethyl-1-1-biphenyl-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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